Boron Trichloride
Boron Trichloride
Boron trichloride appears as a colorless gas with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive to metals and tissue and is toxic. Under prolonged exposure to fire or intense heat, the containers may rupture violently and rocket. Used as a catalyst in chemical manufacture, in soldering fluxes, and for many other uses.
Brand Name:
Vulcanchem
CAS No.:
10294-34-5
VCID:
VC0046275
InChI:
InChI=1S/BCl3/c2-1(3)4
SMILES:
B(Cl)(Cl)Cl
Molecular Formula:
BCl3
Molecular Weight:
117.2 g/mol
Boron Trichloride
CAS No.: 10294-34-5
Reference Standards
VCID: VC0046275
Molecular Formula: BCl3
Molecular Weight: 117.2 g/mol
| CAS No. | 10294-34-5 |
|---|---|
| Product Name | Boron Trichloride |
| Molecular Formula | BCl3 |
| Molecular Weight | 117.2 g/mol |
| IUPAC Name | trichloroborane |
| Standard InChI | InChI=1S/BCl3/c2-1(3)4 |
| Standard InChIKey | FAQYAMRNWDIXMY-UHFFFAOYSA-N |
| Impurities | Impurities: phosgene & chlorine; other possible impurities: hydrogen chloride, ferric chloride, silicon tetrachloride, arsenic trichloride, and sulfur dioxide. |
| SMILES | B(Cl)(Cl)Cl |
| Canonical SMILES | B(Cl)(Cl)Cl |
| Boiling Point | 54.5 °F at 760 mm Hg (EPA, 1998) 12.5 °C |
| Colorform | Gas at room temperature |
| Density | 1.35 at 53.6 °F (EPA, 1998) 4.789 g/L Relative density (water = 1): 1.35 |
| Melting Point | -161 °F (EPA, 1998) -107.3 °C -107 °C |
| Physical Description | Boron trichloride appears as a colorless gas with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive to metals and tissue and is toxic. Under prolonged exposure to fire or intense heat, the containers may rupture violently and rocket. Used as a catalyst in chemical manufacture, in soldering fluxes, and for many other uses. Liquid GAS OR COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR. |
| Description | Boron trichloride appears as a colorless gas with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive to metals and tissue and is toxic. Under prolonged exposure to fire or intense heat, the containers may rupture violently and rocket. Used as a catalyst in chemical manufacture, in soldering fluxes, and for many other uses. |
| Shelf Life | Trialkylboranes are stable indefinitely when stored under an inert atmosphere. /Trialkylboranes/ |
| Solubility | Solubility in water: reaction |
| Synonyms | Boron Chloride (BCl3); Boron Chloride; Boron Trichloride; Trichloroborane; Trichloroboron; BCl3 |
| Vapor Density | 4.03 (EPA, 1998) (Relative to Air) 4.03 (Air = 1) Relative vapor density (air = 1): 4.03 |
| Vapor Pressure | 760 mm Hg at 54.86 °F (EPA, 1998) 166 kPa (1250 mm Hg) at 300 K (27 °C) Vapor pressure, kPa at 20 °C: 150 |
| PubChem Compound | 25135 |
| Last Modified | Nov 11 2021 |
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